![molecular formula C13H15N5O2S B6356028 1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine CAS No. 1858242-25-7](/img/structure/B6356028.png)
1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
Overview
Description
The compound “1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine” is a derivative of 1,3,4-thiadiazole . It’s a complex organic compound that contains a piperazine ring and a 1,3,4-thiadiazole ring, which are connected by a 4-nitrophenylmethyl group .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives, which includes “1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine”, involves using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials . The reaction of these compounds with methyl hydrazinecarbodithioate or hydrazinecarbothioamide yields 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives . The targeted 1,3,4-thiadiazolyl derivatives are then prepared by reacting these hydrazine derivatives with hydrazonoyl chloride derivatives .Molecular Structure Analysis
The molecular structure of “1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine” is characterized by the presence of a piperazine ring and a 1,3,4-thiadiazole ring, which are connected by a 4-nitrophenylmethyl group . The compound’s structure was fully characterized using 1H NMR, 13C NMR, IR, MS, and elemental analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine” include the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine . This reaction yields the corresponding 1,3,4-thiadiazole derivatives .Scientific Research Applications
Anticancer Activity
1,2,4-Thiadiazole derivatives, such as the compound , have been studied for their potential as anticancer agents. The thiadiazole ring is a bioisostere of pyrimidine, which is part of the nucleic bases in DNA. This allows these derivatives to disrupt processes related to DNA replication, thereby inhibiting the replication of cancer cells .
Antibacterial Properties
Research has shown that 1,2,4-thiadiazole derivatives exhibit significant antibacterial activity. They have been found to inhibit various bacterial strains, including Klebsiella pneumoniae and Staphylococcus hominis , by interfering with bacterial DNA replication and protein synthesis .
Antiviral Applications
Compounds containing the 1,2,4-thiadiazole moiety have been explored for their antiviral properties. They are considered for the treatment of viral disorders due to their ability to interfere with viral replication mechanisms .
Cardiovascular Disease Management
These derivatives are also being investigated for their role in cardiovascular diseases. Their interaction with biological pathways relevant to heart function and blood flow makes them candidates for treating various cardiovascular conditions .
Treatment of Parasitic Infections
The compound’s structural features make it suitable for the development of treatments against parasitic infections. Its ability to bind to parasitic DNA or proteins can lead to the development of new anti-parasitic drugs .
Applications in Cosmetics
The unique chemical structure of 1,2,4-thiadiazole derivatives has found applications in the cosmetics industry. They are used in formulations due to their stability and biological activity, which can contribute to the protective and rejuvenating properties of cosmetic products .
Future Directions
The future directions for research on “1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry . This could include testing against a wider range of microbial species, as well as investigating other potential biological activities .
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities . This suggests that the compound could potentially affect multiple biochemical pathways.
Result of Action
Similar compounds have shown potent antimicrobial activity , suggesting that this compound might also exhibit similar effects.
properties
IUPAC Name |
3-[(4-nitrophenyl)methyl]-5-piperazin-1-yl-1,2,4-thiadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O2S/c19-18(20)11-3-1-10(2-4-11)9-12-15-13(21-16-12)17-7-5-14-6-8-17/h1-4,14H,5-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJNFOZGKVSIZKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC(=NS2)CC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601172888 | |
Record name | Piperazine, 1-[3-[(4-nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601172888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{3-[(4-Nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine | |
CAS RN |
1858242-25-7 | |
Record name | Piperazine, 1-[3-[(4-nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1858242-25-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperazine, 1-[3-[(4-nitrophenyl)methyl]-1,2,4-thiadiazol-5-yl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601172888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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